8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine is a synthetic compound belonging to the class of triazoloquinoxalines. This compound is characterized by its unique structure, which includes a triazole ring fused to a quinoxaline moiety. The presence of a chloro group at the 8th position and an ethylphenyl group at the N-position further distinguishes this compound. Triazoloquinoxalines have garnered significant interest due to their diverse biological activities, including antiviral, antimicrobial, and anticancer properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine typically involves the following steps:
Formation of the Quinoxaline Ring: The quinoxaline ring is synthesized by the condensation of o-phenylenediamine with a suitable diketone, such as glyoxal or benzil, under acidic conditions.
Introduction of the Triazole Ring: The triazole ring is introduced by reacting the quinoxaline derivative with hydrazine hydrate and an appropriate aldehyde or ketone.
Chlorination: The resulting triazoloquinoxaline is then chlorinated at the 8th position using reagents like thionyl chloride or phosphorus oxychloride.
N-Substitution: Finally, the N-substitution is achieved by reacting the chlorinated triazoloquinoxaline with 4-ethylphenylamine under basic conditions
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but is optimized for large-scale synthesis. This involves the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinoxaline N-oxides.
Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its corresponding amine derivatives.
Substitution: Nucleophilic substitution reactions can occur at the chloro group, leading to the formation of various substituted derivatives
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Sodium ethoxide in ethanol
Major Products Formed
Oxidation: Quinoxaline N-oxides.
Reduction: Amine derivatives.
Substitution: Substituted triazoloquinoxalines
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: Exhibits significant antimicrobial and antiviral activities, making it a potential candidate for the development of new therapeutic agents.
Medicine: Shows promising anticancer activity by inhibiting the growth of various cancer cell lines. It is also being investigated for its potential as an adenosine receptor antagonist.
Industry: Used in the development of new materials with unique properties, such as conductive polymers and advanced coatings .
Mechanism of Action
The mechanism of action of 8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine involves several molecular targets and pathways:
Antimicrobial Activity: The compound intercalates into bacterial DNA, disrupting replication and transcription processes.
Antiviral Activity: Inhibits viral replication by targeting viral enzymes and proteins.
Anticancer Activity: Acts as an adenosine receptor antagonist, inhibiting the proliferation of cancer cells and inducing apoptosis .
Comparison with Similar Compounds
8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine can be compared with other triazoloquinoxaline derivatives:
8-chloro-[1,2,4]triazolo[4,3-a]quinoxaline: Lacks the N-substitution, resulting in different biological activities.
N-(4-methylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine: The presence of a methyl group instead of an ethyl group affects its pharmacological profile.
8-bromo-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine: The bromo group alters its reactivity and biological properties .
Properties
Molecular Formula |
C17H14ClN5 |
---|---|
Molecular Weight |
323.8 g/mol |
IUPAC Name |
8-chloro-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine |
InChI |
InChI=1S/C17H14ClN5/c1-2-11-3-6-13(7-4-11)20-16-17-22-19-10-23(17)15-9-12(18)5-8-14(15)21-16/h3-10H,2H2,1H3,(H,20,21) |
InChI Key |
VZGOTRNDAWSSLS-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=NC3=C(C=C(C=C3)Cl)N4C2=NN=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.